Cas no 941866-83-7 (methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate)

• Product Name: methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate
• CAS No: 941866-83-7
• MF: C₁₂H₁₀N₂O₂S
• MW: 246.285001277924
• CID: 4720832
• Update Time: 2025-06-09

methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydrobenzo[d]thiazole-6-carboxylate
• methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

• Inchi： 1S/C12H10N2O2S/c1-3-6-14-9-5-4-8(11(15)16-2)7-10(9)17-12(14)13/h1,4-5,7,13H,6H2,2H3
• InChI Key： DQIRBIVJZAKVAD-UHFFFAOYSA-N
• SMILES： S1C(=N)N(CC#C)C2C=CC(C(=O)OC)=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 387
• Topological Polar Surface Area: 78.7

Additional information on methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate

Methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 941866-83-7): An Overview

Methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate (CAS No. 941866-83-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzothiazoles, which are known for their diverse pharmacological properties, including antimicrobial, antifungal, and anticancer activities.

The chemical structure of methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate is characterized by a benzothiazole ring system with a propargyl substituent and an imino group. The presence of these functional groups imparts specific chemical reactivity and biological properties to the molecule. The propargyl group, in particular, is known for its ability to participate in click chemistry reactions, making this compound a valuable intermediate in the synthesis of more complex molecules.

Recent studies have explored the potential applications of methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate in various therapeutic areas. One notable area of research is its antimicrobial activity. A study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory effects against a range of Gram-positive and Gram-negative bacteria. The researchers attributed this activity to the ability of the compound to disrupt bacterial cell membranes and inhibit essential metabolic pathways.

In addition to its antimicrobial properties, methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate has shown promise as an antifungal agent. A study conducted by a team of researchers from the University of California found that this compound effectively inhibits the growth of several pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis and the inhibition of key enzymes involved in fungal metabolism.

The anticancer potential of methyl 2-imino-3-(prop-2-yn-1-yl)-2,3-dihydro-1,3-benzothiazole-6-carboxylate has also been investigated. A recent study published in Cancer Research demonstrated that this compound exhibits significant cytotoxic effects against various human cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The researchers found that the compound induces apoptosis through the activation of caspase-dependent pathways and the generation of reactive oxygen species (ROS).

The structural versatility of methyl 2-imino-3-(prop-2-yinl)-2,3-dihydro-l , 3-benzothiazole -6-carboxylate makes it an attractive candidate for drug discovery and development. Its ability to undergo click chemistry reactions allows for the facile synthesis of derivatives with enhanced biological activities. For example, researchers have synthesized analogs with different substituents on the propargyl group and evaluated their biological properties. These studies have led to the identification of several compounds with improved potency and selectivity.

Furthermore, the solubility and stability properties of methyl 2-imino - 3 - (prop - 2 - yinl) - 2 , 3 - dihydro - l , 3 - benzothiazole - 6 - carboxylate have been optimized through various chemical modifications. These improvements enhance its pharmacokinetic profile and make it more suitable for in vivo studies and clinical applications. For instance, a study published in Pharmaceutical Research reported that a prodrug form of this compound exhibited enhanced oral bioavailability and prolonged plasma half-life compared to the parent compound.

The safety profile of methyl 2-imino - 3 - (prop - 2 - yinl) - 2 , 3 - dihydro - l , 3 - benzothiazole - 6 - carboxylate has also been evaluated in preclinical studies. Toxicity assays conducted in vitro and in animal models have shown that this compound is well-tolerated at therapeutic doses with minimal side effects. These findings support its potential for further development as a therapeutic agent.

In conclusion, methyl 2-imino - 3 - (prop - 2 - yinl) - 2 , 3 - dihydro - l , 3 - benzothiazole - 6 - carboxylate (CAS No. 941866–87–7) is a promising compound with diverse biological activities and potential applications in medicine. Its unique chemical structure and reactivity make it a valuable tool for synthetic chemists and drug developers alike. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, paving the way for its future use in clinical settings.